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Acetanilide: A Comprehensive Technical Guide for
Researchers
Introduction: Acetanilide, also known as N-phenylacetamide, is an organic compound with the

chemical formula C₆H₅NHC(O)CH₃.[1] It is an odorless, solid chemical that typically appears as

white to gray flakes or a crystalline powder.[1][2][3] Historically significant as one of the first

aniline derivatives found to possess analgesic and antipyretic properties, it was introduced into

medicine in 1886 under the trade name Antifebrin.[1][2][4] While its direct therapeutic use has

been largely discontinued due to toxicity, acetanilide remains a compound of great interest in

research and industry.[1][5] It serves as a crucial intermediate in the synthesis of

pharmaceuticals, dyes, and rubber accelerators, and is a model compound for studying

electrophilic aromatic substitution and purification techniques like recrystallization.[1][2][6][7]

This guide provides an in-depth overview of its fundamental properties, experimental protocols,

and key characteristics relevant to scientific research.

Physical and Chemical Properties
Acetanilide is a stable, combustible solid under most conditions.[1][2][8] It is characterized by

its white, glossy, crystalline appearance.[3][8] While only slightly soluble in cold water, its

solubility increases significantly in hot water, a property pivotal for its purification.[2][8][9] It is

readily soluble in various organic solvents.[2][8][9]
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Property Value Source(s)

Molecular Formula C₈H₉NO [1][2][9]

Molar Mass 135.17 g/mol [3][9]

Appearance
White, glossy, crystalline

powder or flakes
[2][3][8]

Odor Odorless [2][3]

Melting Point 113–115 °C (235–239 °F) [1][2][9]

Boiling Point 304 °C (579 °F) [1][2][8]

Density 1.219 g/cm³ [1][3][9]

Solubility in Water <0.56 g/100 mL (25 °C) [1]

Solubility (Other)

Soluble in hot water, ethanol,

diethyl ether, acetone,

chloroform, glycerol, and

benzene.

[1][2][5][8]

pKa (conjugate acid) 0.5 (at 25 °C) [1][8]

Flash Point 174 °C (345 °F) [1][3]

Vapor Density 4.65 (relative to air) [3][8]

Vapor Pressure 1 mm Hg (at 114 °C) [8]

Spectroscopic Data for Characterization
Spectroscopic analysis is fundamental for the identification and purity assessment of

acetanilide in a research setting. The key spectral features are summarized below.
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Spectroscopic
Technique

Feature
Chemical Shift /
Wavenumber

Source(s)

¹H NMR Methyl Protons (CH₃) ~2.1 ppm [10][11]

para-Aromatic Proton ~7.0 ppm [10][11]

meta-Aromatic

Protons
~7.2 ppm [10][11]

ortho-Aromatic

Protons
~7.4 ppm [10][11]

Amide Proton (NH) ~8.75 ppm [10][11]

¹³C NMR Methyl Carbon (CH₃) ~24.1 ppm [10][11]

ortho-Aromatic

Carbons
~120.4 ppm [10][11]

para-Aromatic Carbon ~124.1 ppm [10][11]

meta-Aromatic

Carbons
~128.7 ppm [10][11]

ipso-Aromatic Carbon ~138.2 ppm [10][11]

Carbonyl Carbon

(C=O)
~169.5 ppm [10][11]

Infrared (IR)

Spectroscopy
N-H Stretch 3200–3500 cm⁻¹ [12]

Aromatic C-H Stretch 3000–3100 cm⁻¹ [12]

Carbonyl (Amide I)

Stretch (C=O)
1650–1700 cm⁻¹ [12]

Synthesis and Purification Protocols
Acetanilide is most commonly synthesized in the laboratory via the acetylation of aniline using

acetic anhydride.[1][5][13] The reaction is a classic example of nucleophilic acyl substitution.

[13][14]
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Experimental Protocol: Synthesis of Acetanilide
This protocol describes the preparation of acetanilide from aniline and acetic anhydride.

Materials:

Aniline (C₆H₅NH₂)

Acetic anhydride ((CH₃CO)₂O)

Glacial acetic acid (CH₃COOH) or concentrated Hydrochloric Acid (HCl)

Sodium acetate (CH₃COONa) solution (if using HCl)

Distilled water

Ice

Round-bottom flask or Erlenmeyer flask

Reflux condenser (optional, for heating)

Beaker

Stirring rod

Buchner funnel and filter flask for vacuum filtration

Procedure:

In a flask, combine 5 mL of aniline with 10 mL of a 1:1 mixture of acetic acid and acetic

anhydride.[2] Alternatively, dissolve aniline in a small amount of hydrochloric acid and water.

[14][15]

Gently heat the mixture under reflux for 15-20 minutes.[2][16] If using the HCl method, slowly

add the acetic anhydride, followed by a solution of sodium acetate to regenerate the free

aniline nucleophile.[14][15]
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While still hot, pour the reaction mixture into a beaker containing approximately 100 mL of

ice-cold water, stirring continuously.[2][16] This will cause the crude acetanilide to

precipitate out of the solution.

Stir the mixture vigorously to hydrolyze any excess acetic anhydride.[16]

Cool the mixture in an ice bath for 15-20 minutes to ensure complete crystallization of the

product.[14]

Collect the crude acetanilide precipitate by vacuum filtration using a Buchner funnel.[14][17]

Wash the crystals on the filter paper with small portions of ice-cold water to remove soluble

impurities.[14]

Allow the crude product to air dry before proceeding with purification.

Experimental Protocol: Purification by Recrystallization
The crude acetanilide is purified by recrystallization from water, leveraging its higher solubility

in hot water compared to cold water.[13][17][18]

Materials:

Crude acetanilide

Distilled water

Erlenmeyer flasks

Hot plate

Boiling chips

Activated charcoal (optional, for decolorizing)

Buchner funnel and filter flask

Procedure:
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Transfer the crude acetanilide to a 125-mL Erlenmeyer flask.[18]

Add approximately 50 mL of water and a boiling chip.[18] Heat the mixture on a hot plate

until the water boils and the acetanilide dissolves completely.[18][19] Add a minimum

amount of additional hot water dropwise only if necessary to fully dissolve the solid.[19]

If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small

amount of activated charcoal to adsorb colored impurities.[16][18] Reheat the solution to

boiling.

Perform a hot filtration to remove the charcoal and any other insoluble impurities.[19]

Allow the clear filtrate to cool slowly to room temperature. Do not disturb the flask, as slow

cooling promotes the formation of larger, purer crystals.[20]

Once the flask has reached room temperature, place it in an ice-water bath for at least 10

minutes to maximize crystal formation.[19]

Collect the purified crystals by vacuum filtration.[19]

Wash the crystals with a small amount of ice-cold water.[19]

Dry the pure acetanilide crystals on the filter paper with the vacuum on for 5-10 minutes,

then transfer to a watch glass to dry completely.[19] The purity can be verified by its melting

point, which should be sharp and within the range of 114-116°C.[14]
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Diagram 1: Acetanilide Synthesis and Purification Workflow

Part A: Synthesis

Part B: Purification

Aniline + Acetic Anhydride
+ Glacial Acetic Acid

Heat Mixture
(15-20 min)

Acetylation

Pour into Ice Water
& Stir

Vacuum Filter Crude Product

Dissolve Crude Product
in Minimum Hot Water

Transfer Crude Solid

Hot Filtration
(removes insoluble impurities)

Slowly Cool Filtrate,
then Ice Bath

Induces Crystallization

Vacuum Filter Pure Crystals

Pure Acetanilide

Dry Crystals
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Diagram 2: Reactivity Comparison in Electrophilic Substitution

Aniline (C₆H₅NH₂)

-NH₂ Group: Strongly Activating

Lone pair readily donates to ring

High Reactivity → Polysubstitution, Oxidation

Electrophilic
Aromatic

Substitution
(e.g., Bromination)

Fast, uncontrolled

Acetanilide (C₆H₅NHCOCH₃)

-NHCOCH₃ Group: Moderately Activating

Lone pair delocalized onto carbonyl

Controlled Reactivity → Monosubstitution (mainly para)

Slow, controlled

Diagram 3: Metabolic Pathways of Acetanilide

Metabolism in Liver

Acetanilide

Paracetamol (Acetaminophen)
(N-acetyl-p-aminophenol)

Major Pathway

Aniline

Minor Pathway

Analgesic &
Antipyretic Effects

Toxicity
(Methemoglobinemia)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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